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Compound of Interest

Compound Name: 5-Formyl-2-methylbenzonitrile

Cat. No.: B1319385

Introduction

5-Formyl-2-methylbenzonitrile is a versatile bifunctional building block for the synthesis of a
variety of heterocyclic compounds. The presence of both a reactive aldehyde group and a
nitrile functionality allows for its participation in a range of cyclization and multicomponent
reactions, providing access to privileged scaffolds in medicinal chemistry and materials
science. This document outlines key applications and detailed protocols for the use of 5-
Formyl-2-methylbenzonitrile in the synthesis of thiophenes, pyrimidines, and pyridines, which
are core structures in numerous pharmaceutical agents.

The strategic positioning of the formyl and cyano groups on the benzene ring enables the
construction of fused and non-fused heterocyclic systems. The aldehyde can readily undergo
condensation reactions, while the nitrile group can participate as an electrophile or be
transformed into other functional groups to facilitate cyclization.

Synthesis of 2-Aminothiophenes via Gewald
Reaction

The Gewald reaction is a powerful one-pot, three-component reaction for the synthesis of
highly substituted 2-aminothiophenes. 5-Formyl-2-methylbenzonitrile can serve as the
aldehyde component in this reaction, leading to the formation of thiophenes bearing a 2-
methyl-5-cyanophenyl substituent. These products are valuable intermediates for the synthesis
of fused thieno[2,3-d]pyrimidines and other biologically active molecules.
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General Reaction Scheme

5-Formyl-2-methylbenzonitrile
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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